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These application notes provide a comprehensive overview and detailed protocols for
conducting field trials on enhanced weathering using olivine. The information is synthesized
from various scientific studies to guide researchers in designing and implementing robust
experiments to evaluate the efficacy and environmental impact of this carbon dioxide removal
technology.

Introduction to Enhanced Weathering with Olivine

Enhanced weathering (EW) is a carbon dioxide removal (CDR) strategy that accelerates the
natural process of mineral weathering to capture atmospheric CO2.[1][2][3][4] Olivine, a
magnesiume-iron silicate mineral, is a promising candidate for EW due to its relatively fast
weathering rate and global abundance.[5] When finely ground olivine is applied to soils, it
reacts with water and COz3, leading to the formation of stable carbonate minerals and
bicarbonate ions, effectively sequestering carbon.[5] This process also releases magnesium
and other nutrients that can benefit plant growth and amend soil acidity.[1][2][5][6]

Experimental Designh Considerations

A well-designed field trial is crucial for obtaining reliable data on the performance and
environmental effects of olivine application. Key considerations include site selection, olivine
characterization, application rates, and the inclusion of proper controls.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1252735?utm_src=pdf-interest
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.researchgate.net/publication/230716307_Olivine_Weathering_in_Soil_and_Its_Effects_on_Growth_and_Nutrient_Uptake_in_Ryegrass_Lolium_perenne_L_A_Pot_Experiment
https://pmc.ncbi.nlm.nih.gov/articles/PMC3415406/
https://www.frontiersin.org/journals/climate/articles/10.3389/fclim.2024.1252210/full
https://discovery.ucl.ac.uk/id/eprint/10201067/1/Iff%202024%20high%20temp%20enhanced%20weathering.pdf
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://www.researchgate.net/publication/230716307_Olivine_Weathering_in_Soil_and_Its_Effects_on_Growth_and_Nutrient_Uptake_in_Ryegrass_Lolium_perenne_L_A_Pot_Experiment
https://pmc.ncbi.nlm.nih.gov/articles/PMC3415406/
https://climate.sustainability-directory.com/question/why-is-olivine-promising-for-carbon-capture/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0042098
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2.1. Site Selection:

» Climate: Regions with higher temperatures and rainfall generally exhibit faster weathering
rates.[3][4]

e Soil Type: Soil pH is a critical factor; acidic soils (pH 5-7) are generally considered more
suitable for olivine weathering.[7] The soil's existing mineralogy and cation exchange
capacity should be characterized.

e Land Use: Agricultural lands offer existing infrastructure for application and can benefit from
the soil amendment properties of olivine.[1][7]

2.2. Olivine Characterization:

» Particle Size: Finer particle sizes have a larger surface area, leading to faster weathering
rates.[7] However, grinding is energy-intensive and costly.[5] A common grain size used in
studies is in the range of 100-300 um.[8]

e Chemical Composition: The olivine source should be analyzed for its magnesium, silicon,

and trace metal content, particularly nickel and chromium, to assess potential environmental

risks.[5][9]
2.3. Application Rates:

» Application rates in studies have varied widely, from as low as 1-2 tons/hal/year to much
higher doses in experimental plots.[7] The chosen rate will depend on the experimental
objectives, soil characteristics, and olivine particle size.

2.4. Control Plots:

» Control plots that do not receive olivine are essential for distinguishing the effects of the
treatment from natural soil processes.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on olivine
enhanced weathering.
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Table 1: Olivine Application Rates and CO2 Sequestration

o ] Weathering
Olivine Estimated CO:
Study o ) . Rate (% of
Application Duration Sequestration .
Reference applied
Rate ( kg/ha) (kg/ha) .
olivine)
ten Berge et al.
1,630 32 weeks 290 14.8%
(2012)[1][2][6]
ten Berge et al.
8,150 32 weeks - -
(2012)[1][2][6]
ten Berge et al.
40,700 32 weeks - -
(2012)[1][2][6]
ten Berge et al.
204,000 32 weeks 2,690 1.1%
(2012)[1][2][6]
Deltares (2022) 40,400 2 years - 6 - 8.5%
Amann et al.
(2018) (as cited 220,000 - - -
in)
Taylor et al.

(2015) (as cited 50,000 - - -

in)

Table 2: Effects of Olivine Application on Soil and Plant Parameters
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.. . Key Nutrient
Study Olivine Dose ( Soil pH Plant Growth

Uptake
Reference kg/ha) Change Effect
Changes
) Increased Mg,
ten Berge et al. Increase from +15.6% biomass o
1,630 - 204,000 _ Si, Ni;
(2012)[2][6] 4.891t0 5.96 at highest dose

Suppressed Ca

Increase of 0.2 to

Deltares (2022) 40,400 _ - -
0.5 units

Table 3: Nickel Concentration in Plants

.. Plant Nickel Concentration
Study Reference Olivine Dose ( kg/ha)

(mglkg)
ten Berge et al. (2012)[6] 0 (Control) 0.531
ten Berge et al. (2012)[6] 1,630 0.696
ten Berge et al. (2012)[6] 204,000 2.67

Experimental Protocols

This section outlines a generalized protocol for conducting an olivine enhanced weathering
field trial, based on methodologies reported in the literature.

4.1. Pre-Trial Site Characterization:
e Soil Sampling and Analysis:

o Collect soil samples from the experimental site at various depths (e.g., 0-15 cm, 15-30

cm).
o Analyze for baseline parameters including:
» pH and electrical conductivity (EC).

» Solil texture (sand, silt, clay content).
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Bulk density.

Cation exchange capacity (CEC).

Total organic carbon (TOC) and nitrogen (N).

Concentrations of major cations (Caz*, Mg?*, K*, Na*) and trace metals (Ni, Cr).

o Water Sampling and Analysis:
o If applicable, collect baseline samples of groundwater, surface water, and soil pore water.

o Analyze for pH, EC, dissolved inorganic carbon (DIC), alkalinity, and elemental
concentrations.

4.2. Olivine Application:
e Material Preparation:

o Obtain finely ground olivine and characterize its particle size distribution and chemical

composition.
e Plot Establishment:
o Mark out experimental plots of a defined area (e.g., 1m?2 or larger).
o Include control plots that will not receive olivine.
e Application Method:

o Evenly spread the pre-weighed amount of olivine onto the soil surface of the treatment

plots.
o Alternatively, the olivine can be mixed into the topsoil to a specified depth.
4.3. Post-Application Monitoring and Sampling:

» Soil Monitoring:
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o Collect soil samples from both control and treatment plots at regular intervals (e.g.,
monthly, quarterly).

o Analyze for the same parameters as in the pre-trial characterization to track changes over
time.

o Water Monitoring:
o Install lysimeters to collect soil pore water at different depths.[10][11]

o Collect water samples periodically and analyze for changes in pH, alkalinity, DIC, and
concentrations of Mg2*, Si, and Ni as proxies for olivine weathering.[8]

» Plant Monitoring (if applicable):
o If the plots are vegetated, monitor plant growth and health.

o At the end of the growing season, harvest plant biomass and analyze for nutrient content
and trace metal accumulation (especially Ni).[6]

4.4. Data Analysis:

 Statistically compare the data from the treatment and control plots to determine the effects of
olivine application.

o Calculate weathering rates based on the release of magnesium or silicon, or through mass
balance calculations.

o Estimate the amount of COz sequestered based on the stoichiometry of the olivine
weathering reaction.

Visualizations

Diagram 1: Experimental Workflow for Olivine Enhanced Weathering Field Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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